1-methyl-3-[1-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylamino]thiourea

• Molecular Formula: C10H13N3OS
• Molecular Weight: 223.3 g/mol
• IUPAC Name: 1-methyl-3-[1-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylamino]thiourea
• InChI: InChI=1S/C10H13N3OS/c1-7(12-13-10(15)11-2)8-3-5-9(14)6-4-8/h3-6,12H,1-2H3,(H2,11,13,15)
• InChI Key: DVCQEMUJQNCFQR-UHFFFAOYSA-N
• Isomeric SMILES: CC(=C1C=CC(=O)C=C1)NNC(=S)NC

Description

1-Methyl-3-[1-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylamino]thiourea is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action has been investigated.

Mechanism of Action

The mechanism of action of 1-methyl-3-[1-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylamino]thiourea is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in cell growth and proliferation. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells, and it has been investigated as a potential inhibitor of various enzymes involved in bacterial and fungal growth.
Biochemical and Physiological Effects
1-Methyl-3-[1-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylamino]thiourea has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells, and it has been investigated as a potential chemotherapeutic agent. Additionally, this compound has been shown to have antibacterial and antifungal properties, and it has been studied for its potential use as an antibacterial and antifungal agent.

Advantages and Limitations for Lab Experiments

1-Methyl-3-[1-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylamino]thiourea has various advantages and limitations for lab experiments. One advantage is that this compound has been extensively studied, and its mechanism of action is well-understood. Additionally, this compound has been shown to have potential applications in various areas of scientific research. However, one limitation is that this compound may have toxic effects, and caution should be taken when handling and using this compound in lab experiments.

Future Directions

There are many future directions for research on 1-methyl-3-[1-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylamino]thiourea. One direction is to investigate the potential use of this compound as a chemotherapeutic agent for various types of cancer. Additionally, this compound could be further studied for its potential use as an antibacterial and antifungal agent. Further research could also be conducted to investigate the toxicity and safety of this compound, as well as its potential side effects. Finally, this compound could be studied for its potential use in other areas of scientific research, such as neuroscience and immunology.

Synthesis Methods

The synthesis of 1-methyl-3-[1-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylamino]thiourea has been achieved using various methods. One of the most common methods involves the reaction of 1-methyl-3-aminothiourea with 4-oxocyclohexa-2,5-dien-1-ylidene acetic acid. This reaction is carried out in the presence of a suitable catalyst and solvent, and the product is purified using various techniques such as column chromatography, recrystallization, and distillation.

Scientific Research Applications

1-Methyl-3-[1-(4-oxocyclohexa-2,5-dien-1-ylidene)ethylamino]thiourea has been studied for its potential applications in scientific research. This compound has been shown to have anticancer properties, and it has been investigated as a potential chemotherapeutic agent. Additionally, this compound has been studied for its potential use as an antibacterial and antifungal agent.